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Audience: Researchers, scientists, and drug development professionals.

These application notes provide a summary of the antimicrobial and antifungal properties of 2'-
Amino-3,4-dimethoxy-trans-chalcone, a derivative of chalcone. Chalcones are precursors of

flavonoids and are known for a wide range of biological activities, including antimicrobial and

antifungal effects.[1][2][3] The inclusion of an amino group and methoxy groups on the

chalcone scaffold can influence its biological efficacy.[4][5][6][7]

Quantitative Data Summary
The antimicrobial and antifungal efficacy of aminochalcone derivatives has been evaluated

against various pathogens. The following tables summarize the available quantitative data for

2'-Amino-3,4-dimethoxy-trans-chalcone and related aminochalcones to provide a

comparative overview.

Table 1: Antibacterial Activity of Aminochalcone Derivatives

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b233021?utm_src=pdf-interest
https://www.benchchem.com/product/b233021?utm_src=pdf-body
https://www.benchchem.com/product/b233021?utm_src=pdf-body
https://www.benchchem.com/product/b233021?utm_src=pdf-body
https://www.benchchem.com/product/b233021?utm_src=pdf-body
https://www.benchchem.com/product/b233021?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9712905/
https://www.researchgate.net/publication/389041287_Synthesis_of_Chalcone_Derivatives_and_its_Biological_Evaluations_An_Overview
https://pmc.ncbi.nlm.nih.gov/articles/PMC4542397/
https://www.derpharmachemica.com/pharma-chemica/anticancer-and-antimicrobial-activity-of-methoxy-amino-chalcone-derivatives.pdf
https://www.semanticscholar.org/paper/Anticancer-and-antimicrobial-activity-of-methoxy-Suwito-Puspaningsih/72ed566628fb8fe0e388a43eb0705f3e3d3830f7
https://pmc.ncbi.nlm.nih.gov/articles/PMC6891756/
https://www.researchgate.net/publication/289649364_Synthesis_of_New_4'-amino_chalcones_and_their_anti-inflammatory_and_antimicrobial_activity
https://www.benchchem.com/product/b233021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b233021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Bacterial
Strain

MIC (µg/mL)
Zone of
Inhibition
(mm)

Reference

Aminochalcone

(J38)

Staphylococcus

aureus
1.95 - 15.6 - [8]

Aminochalcone

(J38)

Methicillin-

resistant S.

aureus (MRSA)

1.95 - 15.6 - [8]

Aminochalcone

(J38)

Enterococcus

faecalis
1.95 - 15.6 - [8]

Aminochalcone

(J38)

Pseudomonas

aeruginosa
1.95 - 15.6 - [8]

Aminochalcone

(J38)

Acinetobacter

baumannii
1.95 - 15.6 - [8]

4'-

aminochalcone

Escherichia coli

ATCC10536
250 - 500 - [6][7]

3'-amino-4-

benzyloxychalco

ne

Escherichia coli

ATCC10536
62.5 - [6]

Methoxy amino

chalcone

Escherichia coli

ATCC 25923
-

10.25 ± 0.13 (at

500 µg/mL)
[9]

Methoxy amino

chalcone

Staphylococcus

aureus ATCC

25922

-
9.59 ± 0.16 (at

500 µg/mL)
[9]

Note: Data for the specific compound 2'-Amino-3,4-dimethoxy-trans-chalcone was not

explicitly found in the search results. The table presents data for closely related

aminochalcones to provide a general understanding of their activity.
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Compound Fungal Strain MIC (µg/mL) MFC (µg/mL) Reference

Aminochalcone

(J38)
Candida spp. 7.8 - 15.6 15.6 - 31.25 [8]

4'-

aminochalcone

Candida albicans

DSM1386
250 - 500 - [6][7]

4'-

aminochalcone

Alternaria

alternata

CBS1526

250 - 500 - [6][7]

4'-

aminochalcone

Fusarium linii

KB-F1
250 - 500 - [6][7]

4'-

aminochalcone

Aspergillus niger

DSM1957
250 - 500 - [6][7]

Methoxy amino

chalcone

Candida albicans

ATCC 10231
- - [4][5]

Note: MFC stands for Minimum Fungicidal Concentration. Data for the specific compound 2'-
Amino-3,4-dimethoxy-trans-chalcone was not explicitly found. The table shows data for

related aminochalcones.

Experimental Protocols
The following are detailed methodologies for key experiments to assess the antimicrobial and

antifungal activity of 2'-Amino-3,4-dimethoxy-trans-chalcone.

Protocol 1: Broth Microdilution Assay for MIC and MFC
Determination
This protocol is used to determine the Minimum Inhibitory Concentration (MIC) and Minimum

Fungicidal/Bactericidal Concentration (MFC/MBC) of the test compound.

Materials:

2'-Amino-3,4-dimethoxy-trans-chalcone
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Bacterial or fungal strains

Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

96-well microtiter plates

Spectrophotometer

Dimethyl sulfoxide (DMSO)

Positive control (e.g., amikacin for bacteria, fluconazole for fungi)

Negative control (broth with DMSO)

Procedure:

Preparation of Test Compound: Dissolve 2'-Amino-3,4-dimethoxy-trans-chalcone in

DMSO to prepare a stock solution. Further dilutions are made in the appropriate broth.

Inoculum Preparation: Culture the microbial strains overnight. Adjust the turbidity of the

suspension to match the 0.5 McFarland standard.

Serial Dilution: Add the appropriate broth to all wells of a 96-well plate. Perform a two-fold

serial dilution of the test compound across the plate.

Inoculation: Inoculate each well with the prepared microbial suspension.

Controls: Include a positive control (broth with microbes and standard antibiotic) and a

negative control (broth with microbes and DMSO).

Incubation: Incubate the plates at the optimal temperature and duration for the specific

microorganism.

MIC Determination: The MIC is the lowest concentration of the compound that completely

inhibits visible growth of the microorganism.

MFC/MBC Determination: To determine the MFC/MBC, an aliquot from the wells with no

visible growth is sub-cultured on agar plates. The lowest concentration that results in no
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growth on the agar plate is the MFC/MBC.

Protocol 2: Agar Disc Diffusion Assay
This method is used to assess the antimicrobial susceptibility of the test compound.

Materials:

2'-Amino-3,4-dimethoxy-trans-chalcone

Bacterial or fungal strains

Mueller-Hinton Agar (MHA)

Sterile filter paper discs

Sterile swabs

DMSO

Positive control antibiotic discs

Procedure:

Plate Preparation: Prepare MHA plates.

Inoculation: Uniformly spread the microbial suspension over the agar surface using a sterile

swab.

Disc Application: Impregnate sterile filter paper discs with a known concentration of the test

compound dissolved in DMSO. Place the discs on the inoculated agar surface.

Controls: Use a disc with DMSO as a negative control and a standard antibiotic disc as a

positive control.

Incubation: Incubate the plates under appropriate conditions.

Measurement: Measure the diameter of the zone of inhibition around each disc in

millimeters.
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Visualizations
Experimental Workflow for Antimicrobial Susceptibility
Testing

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b233021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Broth Microdilution Method

Agar Disc Diffusion Method

Prepare Stock Solution
of Chalcone in DMSO

Serial Dilution in
96-well Plate

Apply Impregnated Discs

Prepare Microbial Inoculum
(0.5 McFarland Standard)

Inoculate Wells Inoculate Agar Plate

Broth Microdilution

Agar Disc Diffusion

Add inoculum

Incubate Plate

Determine MIC

Sub-culture on Agar

From clear wells

Determine MFC/MBC

Place discs

Incubate Plate

Measure Zone of Inhibition

Click to download full resolution via product page

Caption: Workflow for assessing antimicrobial activity.
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Logical Relationship of Chalcone Synthesis and
Biological Evaluation
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Product
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Caption: Synthesis to biological evaluation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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